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Compound of Interest

Compound Name: 2-Phenyl-1-pentene

Cat. No.: B13811012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2-phenyl-
1-pentene, including its physicochemical properties, a detailed experimental protocol for its

synthesis via the Wittig reaction, and characteristic spectral data.

Core Compound Properties
2-Phenyl-1-pentene, also known as (1-methylenebutyl)benzene, is an aromatic hydrocarbon.

Its structure consists of a benzene ring attached to the second carbon of a 1-pentene chain.[1]

This substitution pattern significantly influences its chemical reactivity and physical properties.

Physicochemical and Spectral Data
The key quantitative properties and spectral data for 2-phenyl-1-pentene are summarized in

the table below. This information is essential for its identification, purification, and use in further

synthetic applications.
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Property Value

IUPAC Name pent-1-en-2-ylbenzene

Synonyms (1-methylenebutyl)benzene, α-Propylstyrene

CAS Number 5676-32-4

Molecular Formula C₁₁H₁₄

Molecular Weight 146.23 g/mol

Boiling Point 198-200 °C (estimated)

Density 0.89 g/cm³ (estimated)

¹H NMR (CDCl₃) See spectral data analysis section below.

¹³C NMR (CDCl₃) See spectral data analysis section below.

Mass Spectrometry (EI) Key fragments (m/z): 146 (M+), 117, 91

Synthesis of 2-Phenyl-1-pentene via Wittig Reaction
The Wittig reaction is a reliable and widely used method for the synthesis of alkenes from

aldehydes or ketones.[2][3] In the case of 2-phenyl-1-pentene, the synthesis involves the

reaction of a phosphorus ylide, generated from a suitable phosphonium salt, with

acetophenone.

Experimental Protocol
This protocol details a representative procedure for the synthesis of 2-phenyl-1-pentene.

Materials and Reagents:

Butyltriphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexanes

Acetophenone

Anhydrous tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for inert atmosphere reactions

Procedure:

Ylide Generation:

In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), suspend butyltriphenylphosphonium bromide (1.1 equivalents) in

anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Slowly add n-butyllithium (1.05 equivalents) dropwise. The formation of a deep red or

orange color indicates the generation of the phosphorus ylide.

Stir the mixture at 0 °C for 1 hour.

Wittig Reaction:

Dissolve acetophenone (1.0 equivalent) in a minimal amount of anhydrous THF.

Add the acetophenone solution dropwise to the ylide suspension at 0 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature.

Stir the reaction for 12-24 hours, monitoring its progress by thin-layer chromatography

(TLC).

Work-up and Purification:
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Quench the reaction by the slow addition of a saturated aqueous ammonium chloride

solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure.

The crude product will contain triphenylphosphine oxide as a major byproduct. Purify the

crude product by flash column chromatography on silica gel, eluting with a non-polar

solvent such as hexanes, to isolate the pure 2-phenyl-1-pentene.

Expected Yield:

Typical yields for this type of Wittig reaction range from 60-80%, depending on the specific

reaction conditions and purification efficiency.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-phenyl-1-pentene.
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Workflow for the Synthesis of 2-Phenyl-1-pentene

Ylide Generation

Wittig Reaction

Work-up and Purification

Butyltriphenylphosphonium Bromide +
 n-BuLi in THF

Ylide Formation
(0°C, 1 hr)

Reaction
(0°C to RT, 12-24 hr)

Add Acetophenone

Acetophenone in THF

Quench with NH4Cl(aq)

Extract with Diethyl Ether

Dry with MgSO4

Solvent Removal

Flash Chromatography

Pure 2-Phenyl-1-pentene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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